Cas no 1807091-18-4 (Ethyl 3-(difluoromethyl)-6-fluoro-2-hydroxypyridine-4-acetate)

• Product Name: Ethyl 3-(difluoromethyl)-6-fluoro-2-hydroxypyridine-4-acetate
• CAS No: 1807091-18-4
• MF: C₁₀H₁₀F₃NO₃
• MW: 249.18651342392
• CID: 4881765
• Update Time: 2025-06-11

Ethyl 3-(difluoromethyl)-6-fluoro-2-hydroxypyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(difluoromethyl)-6-fluoro-2-hydroxypyridine-4-acetate

• Inchi： 1S/C10H10F3NO3/c1-2-17-7(15)4-5-3-6(11)14-10(16)8(5)9(12)13/h3,9H,2,4H2,1H3,(H,14,16)
• InChI Key： GLWBSWZEAKCSLE-UHFFFAOYSA-N
• SMILES： FC(C1C(NC(=CC=1CC(=O)OCC)F)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 402
• XLogP3: 0.9
• Topological Polar Surface Area: 55.4

Additional information on Ethyl 3-(difluoromethyl)-6-fluoro-2-hydroxypyridine-4-acetate

Comprehensive Overview of Ethyl 3-(difluoromethyl)-6-fluoro-2-hydroxypyridine-4-acetate (CAS No. 1807091-18-4)

Ethyl 3-(difluoromethyl)-6-fluoro-2-hydroxypyridine-4-acetate (CAS No. 1807091-18-4) is a fluorinated pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and fluoro substitutions, has garnered attention for its potential in drug discovery and crop protection. Its molecular structure, combining a hydroxypyridine core with an ethyl acetate side chain, offers versatility in synthetic chemistry and biological activity modulation.

In recent years, the demand for fluorinated compounds like Ethyl 3-(difluoromethyl)-6-fluoro-2-hydroxypyridine-4-acetate has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in its role as a building block for small-molecule inhibitors and biologically active intermediates. The compound’s CAS No. 1807091-18-4 is frequently searched in academic databases and chemical marketplaces, reflecting its growing relevance in medicinal chemistry and agrochemical innovation.

One of the key advantages of this compound lies in its selective fluorination, which improves binding affinity to target proteins. This property aligns with current trends in precision medicine and sustainable agriculture, where efficiency and environmental safety are paramount. Users often inquire about its synthesis methods, solubility profiles, and commercial availability, highlighting its practical utility in industrial and academic settings.

From an SEO perspective, terms like "fluorinated pyridine derivatives," "difluoromethyl compounds," and "hydroxypyridine acetate applications" are highly relevant. These keywords cater to professionals seeking advanced materials for drug development or crop protection solutions. Additionally, the compound’s CAS number serves as a critical identifier for procurement and regulatory compliance, making it a staple in technical documentation.

Innovations in green chemistry have further amplified interest in Ethyl 3-(difluoromethyl)-6-fluoro-2-hydroxypyridine-4-acetate. Its potential for low-toxicity formulations aligns with global initiatives to reduce hazardous chemical use. Discussions on platforms like ResearchGate and PubMed often focus on its mechanistic studies and derivative synthesis, underscoring its interdisciplinary appeal.

In summary, Ethyl 3-(difluoromethyl)-6-fluoro-2-hydroxypyridine-4-acetate (CAS No. 1807091-18-4) represents a cutting-edge tool for modern science. Its combination of fluorine chemistry and structural adaptability positions it at the forefront of life sciences and material innovation. As research progresses, this compound is poised to play a pivotal role in addressing challenges in healthcare and sustainable agriculture.